N-Hydroxy-4-vinyl-benzamidine
Description
N-Hydroxy-4-vinyl-benzamidine (systematic IUPAC name: N-hydroxy-4-ethenylbenzenecarboximidamide) is a benzamidine derivative characterized by a hydroxylamine group (-NHOH) attached to the amidine moiety and a vinyl (-CH=CH₂) substituent at the para position of the benzene ring. This compound belongs to a class of amidines, which are known for their roles in medicinal chemistry as enzyme inhibitors, metal chelators, and intermediates in organic synthesis.
Properties
Molecular Formula |
C9H10N2O |
|---|---|
Molecular Weight |
162.19 g/mol |
IUPAC Name |
4-ethenyl-N'-hydroxybenzenecarboximidamide |
InChI |
InChI=1S/C9H10N2O/c1-2-7-3-5-8(6-4-7)9(10)11-12/h2-6,12H,1H2,(H2,10,11) |
InChI Key |
LOJUPWUKJCERHP-UHFFFAOYSA-N |
Canonical SMILES |
C=CC1=CC=C(C=C1)C(=NO)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Formula :
- Core structure: Benzene ring with amidine (-C(=NH)-NHOH) at position 1 and vinyl (-CH=CH₂) at position 4.
Comparison with Similar Compounds
Structural and Functional Analogues
The following compounds were selected for comparison based on shared functional groups (amidine, hydroxyl, or benzamide derivatives) or structural motifs (para-substituted benzene rings):
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